molecular formula C7H13F2NO2 B8408852 4-Amino-4-difluoromethylbutyric acid ethyl ester

4-Amino-4-difluoromethylbutyric acid ethyl ester

Cat. No.: B8408852
M. Wt: 181.18 g/mol
InChI Key: HRZUUKKBMJIFBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-4-difluoromethylbutyric acid ethyl ester is a useful research compound. Its molecular formula is C7H13F2NO2 and its molecular weight is 181.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13F2NO2

Molecular Weight

181.18 g/mol

IUPAC Name

ethyl 4-amino-5,5-difluoropentanoate

InChI

InChI=1S/C7H13F2NO2/c1-2-12-6(11)4-3-5(10)7(8)9/h5,7H,2-4,10H2,1H3

InChI Key

HRZUUKKBMJIFBR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC(C(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2 mmole of 4-amino-4-difluoromethylbutyric acid in 15 ml of dichloromethane is treated with 2 mmole of thionyl chloride at 25° C. for one hour after which 20 ml of ethanol is added. The solution is stirred at 25° C. for one hour, washed with water, dried and concentrated to afford 4-amino-4-difluoromethylbutyric acid ethyl ester.
Quantity
2 mmol
Type
reactant
Reaction Step One
Quantity
2 mmol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.